Cas no 82372-64-3 (1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-)

1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl- structure
82372-64-3 structure
Product name:1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-
CAS No:82372-64-3
MF:C9H12O
MW:136.19098
CID:693786
PubChem ID:13022954

1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-
    • 4,5-dimethylcyclohexa-1,4-diene-1-carbaldehyde
    • DTXSID10515458
    • 82372-64-3
    • Inchi: InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h4,6H,3,5H2,1-2H3
    • InChI Key: WMJFXQOLIMTQAB-UHFFFAOYSA-N
    • SMILES: CC1=C(CC(=CC1)C=O)C

Computed Properties

  • Exact Mass: 136.088815002g/mol
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 17.1Ų

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